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Compound of Interest

Compound Name: Antalarmin

Cat. No.: B1665562 Get Quote

For researchers and scientists in the dynamic field of drug development, the responsible

management of chemical reagents is paramount. Antalarmin, a potent and selective non-

peptide antagonist of the corticotropin-releasing hormone receptor 1 (CRHR1), is a valuable

tool in stress-related research.[1][2][3][4][5] However, its proper disposal is crucial to ensure

laboratory safety and prevent environmental contamination. This guide provides a clear, step-

by-step protocol for the safe handling and disposal of Antalarmin, aligning with best practices

for laboratory safety and chemical waste management.

Key Compound Data and Hazard Profile
A thorough understanding of a compound's properties and hazards is the foundation of safe

handling and disposal. Antalarmin is classified as harmful if swallowed and is very toxic to

aquatic life with long-lasting effects. While some safety data sheets (SDS) for the hydrochloride

salt classify it as non-hazardous, the potential for aquatic toxicity necessitates its treatment as

hazardous waste.
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Property Data

Chemical Name
N-butyl-N-ethyl-2,5,6-trimethyl-7-(2,4,6-

trimethylphenyl)pyrrolo[2,3-d]pyrimidin-4-amine

Molecular Formula C₂₄H₃₄N₄

Molecular Weight 378.56 g/mol

CAS Number 157284-96-3

Hazard Statements
Harmful if swallowed (H302), Very toxic to

aquatic life with long lasting effects (H410)

Precautionary Statements

Wash skin thoroughly after handling. Do not eat,

drink or smoke when using this product. Avoid

release to the environment.

Experimental Protocol: Step-by-Step Disposal of
Antalarmin Waste
This protocol outlines the necessary procedures for disposing of various forms of Antalarmin
waste. Adherence to these steps is critical for maintaining a safe laboratory environment and

complying with waste disposal regulations.

1. Personal Protective Equipment (PPE) and Handling Precautions:

Always wear appropriate PPE, including safety goggles with side-shields, chemical-resistant

gloves, and a lab coat.

Handle Antalarmin in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust or aerosols.

Avoid direct contact with skin and eyes. In case of accidental contact, flush the affected area

with copious amounts of water and seek medical attention.

2. Waste Segregation and Containerization:

Solid Waste:
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Collect all solid Antalarmin waste, including unused or expired powder, and any grossly

contaminated items (e.g., weighing paper, spatulas, gloves) in a designated, leak-proof,

and clearly labeled hazardous waste container.

The container label should include: "Hazardous Waste: Antalarmin," the primary hazard

warnings ("Harmful," "Toxic to Aquatic Life"), and the date of waste accumulation.

Liquid Waste (Solutions):

Collect all solutions containing Antalarmin in a separate, sealed, and compatible

hazardous waste container (e.g., a glass or polyethylene bottle). Do not mix with other

solvent waste streams unless explicitly permitted by your institution's Environmental

Health and Safety (EHS) office.

Label the container clearly with "Hazardous Waste: Antalarmin Solution," the solvent

system used, and an approximate concentration of the active compound.

Contaminated Labware (Non-sharps):

Decontaminate reusable labware (e.g., beakers, flasks) by rinsing three times with a

suitable solvent (such as ethanol) in which Antalarmin is soluble.

Collect the first two rinses as hazardous liquid waste. The third rinse may be disposed of

down the drain, but consult your institutional guidelines first.

After decontamination, the labware can be washed with soap and water for reuse.

Contaminated Sharps:

Dispose of all sharps (needles, scalpels, broken glass) contaminated with Antalarmin in a

designated, puncture-proof sharps container labeled for hazardous chemical waste.

3. Storage and Final Disposal:

Store all hazardous waste containers in a designated and secure Satellite Accumulation Area

(SAA) within the laboratory, away from incompatible materials like strong acids, bases, or

oxidizing agents.
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Do not overfill waste containers; fill to no more than 90% of their capacity.

Arrange for the pickup and final disposal of the hazardous waste through your institution's

EHS office or a licensed chemical waste disposal contractor. Never dispose of Antalarmin
waste in the regular trash or down the sanitary sewer.

Antalarmin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Antalarmin and associated materials in a laboratory setting.
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Caption: Decision workflow for the safe disposal of different forms of Antalarmin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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